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Compound of Interest

Compound Name: Candidin

Cat. No.: B174359 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using the Candidin®

skin test. The information is presented in a question-and-answer format to directly address

specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is the Candidin® skin test and what is its primary application in a research setting?

A1: The Candidin® skin test is an antigen prepared from cultures of Candida albicans used to

assess cell-mediated immunity.[1] In a research and drug development context, it serves as a

recall antigen to evaluate delayed-type hypersensitivity (DTH) responses. A positive reaction

indicates that the subject has an intact cell-mediated immune response, which is crucial for

interpreting studies on immunomodulatory drugs or in patient populations with potential

immune deficiencies.[2]

Q2: What constitutes a positive or negative Candidin® skin test result?

A2: A positive result is defined as an area of induration (firm swelling) of 5 mm or greater in

diameter at the injection site, typically measured 48 to 72 hours after administration.[1] The

absence of a 5 mm induration is considered a negative result, which may indicate anergy or a

lack of prior sensitization to Candida antigens.

Q3: What is "anergy" and how does it relate to the Candidin® skin test?
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A3: Anergy is a state of reduced or absent cell-mediated immunity, which can prevent the body

from mounting a DTH response.[1] The Candidin® test is often used as part of an anergy

panel to determine if a subject's immune system is capable of producing a DTH reaction. A

negative Candidin® test in a subject expected to be sensitized may suggest anergy.[3]

Q4: What are the most common causes of a false-negative Candidin® skin test result?

A4: False-negative results are a primary concern and can be caused by a variety of factors,

including:

Immunosuppressive Conditions: Diseases such as HIV, cancer, and certain inflammatory

disorders (e.g., Crohn's disease, rheumatoid arthritis) can impair the immune system's ability

to respond.[1]

Immunosuppressive Medications: Drugs like corticosteroids (e.g., prednisone), methotrexate,

and biologic agents such as TNF-α inhibitors can suppress the DTH response.[1][2][4]

Active Infections: Certain viral or overwhelming bacterial infections can temporarily suppress

immune reactivity.[1]

Malnutrition: Deficiencies in certain nutrients can lead to an impaired immune response.

Technical Errors: Incorrect administration of the test (e.g., subcutaneous instead of

intradermal injection) or improper interpretation of the reaction can lead to false negatives.[1]

Q5: Are false-positive Candidin® skin test results possible?

A5: While less common than false negatives, false-positive results can occur. One potential

cause is an immediate hypersensitivity (Type I) reaction to components of the Candidin®

antigen, which can cause localized swelling that may be misinterpreted as a DTH reaction.[5]

Additionally, administration of certain substances, such as parenteral nutrition or piperacillin-

tazobactam, has been investigated as a potential source of false-positive results for Candida

antigen assays in other contexts, though this is less clearly defined for skin testing.[6]
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A negative result in a subject who is expected to have a competent immune system requires

careful consideration of potential interfering factors.

Possible Causes and Troubleshooting Steps:

Review Subject's Clinical Status and Medications:

Immunosuppressive Conditions: Is the subject diagnosed with any condition known to

affect cell-mediated immunity (e.g., HIV, lymphoma, autoimmune diseases)?[1]

Concurrent Medications: Is the subject taking any immunosuppressive drugs? This

includes corticosteroids, methotrexate, or TNF-α inhibitors.[1][2][4] The timing and dosage

of these medications are critical. For instance, pharmacologic doses of corticosteroids

may suppress the DTH response after two weeks of therapy.[4]

Active Infections: Does the subject have a current viral or severe bacterial infection?[1]

Assess for Anergy:

Consider the use of a panel of recall antigens in addition to Candidin® (e.g., mumps,

tetanus toxoid) to more definitively assess anergy. A lack of response to multiple antigens

is a stronger indicator of anergy.[7][8]

Evaluate Nutritional Status:

Significant malnutrition can lead to anergy. If suspected, a nutritional assessment may be

warranted.

Verify Test Administration and Reading Technique:

Injection Technique: Was the injection administered intradermally, creating a distinct,

sharply defined bleb? Subcutaneous injection can lead to an unreliable result.[2]

Reading of the Result: Was the induration (not just erythema) measured correctly at 48-72

hours?
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Issue: Ambiguous or Difficult-to-Interpret Candidin®
Skin Test Result
At times, the reaction at the injection site may be unclear.

Possible Causes and Troubleshooting Steps:

Differentiating Immediate vs. Delayed Hypersensitivity:

An immediate reaction (wheal and flare) occurring within 15-20 minutes of injection is

indicative of a Type I hypersensitivity and should not be confused with a positive DTH

reaction.[1]

The key sign of a DTH reaction is induration (firmness) at 48-72 hours. Erythema

(redness) alone is not considered a positive DTH response.[7]

Consider Subject-Specific Factors:

Age: Elderly individuals may have a diminished response to DTH skin tests.

Repeat Testing: Be aware that serial skin testing can sometimes enhance reactivity, a

phenomenon known as the "booster effect."[9]

Quantitative Data on Interfering Factors
The following table summarizes the quantitative impact of various factors on delayed-type

hypersensitivity skin test reactivity.
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Interfering Factor Dosage/Condition
Quantitative Effect
on DTH Reactivity

Citation(s)

Immunosuppressive

Drugs

Corticosteroids

(Prednisolone)

Single 20 mg oral

dose

53% inhibition of the

late-phase cutaneous

reaction.

[10]

Methotrexate
Use in patients with

rheumatic diseases

Associated with a two-

fold increase in the

risk of a positive

tuberculin skin test

(TST), suggesting

potential for false

positives in some DTH

tests.

[11]

TNF-α Inhibitors (e.g.,

Infliximab,

Adalimumab)

Standard therapeutic

use

Associated with an

increased risk of

progression from

latent to active

tuberculosis,

indicating suppression

of DTH responses.

The risk is greater

with infliximab and

adalimumab

compared to

etanercept.

[12]

Nutritional

Deficiencies

Malnutrition General Can lead to anergy. [2]

Other Factors

HIV Infection CD4 count <200/mm³ Anergy observed in

two-thirds of study

[7]
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subjects.

Repeat Skin Testing
Serial testing with

multiple antigens

38.9% of initially

negative tests

converted to positive.

Experimental Protocols
Key Experiment: Candidin® Skin Test Administration
and Interpretation
Objective: To assess cell-mediated (delayed-type) hypersensitivity to Candida albicans.

Materials:

Candin® (Candida albicans Skin Test Antigen for Cellular Hypersensitivity)

Sterile 1 mL syringe with a 27- to 30-gauge, ½-inch needle

70% alcohol swabs

Millimeter ruler

Methodology:

Subject Preparation:

Select a test site on a clean, healthy area of skin on the volar surface of the forearm or the

outer aspect of the upper arm.[2]

Cleanse the injection site with a 70% alcohol swab and allow it to air dry.

Administration:

Withdraw 0.1 mL of Candidin® into the sterile syringe.

Inject the 0.1 mL of Candidin® intradermally as superficially as possible, ensuring the

creation of a distinct, sharply defined bleb.[2]
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Avoid subcutaneous injection, as this may lead to an unreliable result.[2]

Reading and Interpretation:

The test site should be evaluated 48 to 72 hours after the injection.[1]

Visually inspect the site and palpate the area to determine the presence and size of any

induration (firm swelling).

Measure the diameter of the induration in millimeters. If the induration is oval, measure the

longest and midpoint orthogonal diameters and report the mean.

An induration of ≥5 mm is considered a positive DTH reaction.[1] Erythema (redness)

without induration is not considered a positive reaction.[7]

Visualizations
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Signaling Pathway of Delayed-Type Hypersensitivity (DTH) Reaction
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Troubleshooting Workflow for Unexpected Candidin® Skin Test Results
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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